Cas no 2228350-96-5 (3-(2,3,4-trihydroxyphenyl)propanenitrile)

• Product Name: 3-(2,3,4-trihydroxyphenyl)propanenitrile
• CAS No: 2228350-96-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5952785
• PubChem ID: 165703571
• Update Time: 2025-05-25

3-(2,3,4-trihydroxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,4-trihydroxyphenyl)propanenitrile
• 2228350-96-5
• EN300-1808121

• Inchi： 1S/C9H9NO3/c10-5-1-2-6-3-4-7(11)9(13)8(6)12/h3-4,11-13H,1-2H2
• InChI Key： BCDCEKYROUVFSB-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1CCC#N)O)O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.5Ų

Additional information on 3-(2,3,4-trihydroxyphenyl)propanenitrile

Comprehensive Overview of 3-(2,3,4-Trihydroxyphenyl)propanenitrile (CAS No. 2228350-96-5): Properties, Applications, and Research Insights

3-(2,3,4-Trihydroxyphenyl)propanenitrile, with the CAS number 2228350-96-5, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This nitrile derivative features a trihydroxyphenyl moiety, which contributes to its unique reactivity and potential applications in drug discovery and antioxidant studies. Its molecular structure, combining phenolic hydroxyl groups and a nitrile functional group, makes it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the compound's role in neuroprotective and anti-inflammatory research, aligning with the growing interest in natural polyphenols and their synthetic analogs. Researchers are particularly intrigued by its potential to modulate oxidative stress pathways, a hot topic in aging-related diseases and metabolic disorders. The compound's structure-activity relationship (SAR) is under investigation for designing novel enzyme inhibitors, especially in the context of kinase-targeted therapies.

From a synthetic chemistry perspective, 3-(2,3,4-trihydroxyphenyl)propanenitrile serves as a key building block for flavonoid-inspired compounds. Its CAS registry 2228350-96-5 is frequently searched in chemical databases by medicinal chemists exploring multi-target-directed ligands (MTDLs) for complex diseases. The compound's solubility profile and stability under physiological conditions are critical parameters being optimized for drug delivery systems, a trending focus area in nanomedicine research.

In analytical chemistry, this compound poses interesting challenges due to its polar functional groups, driving innovations in HPLC method development and mass spectrometry detection. The scientific community is actively discussing its chromatographic behavior in reversed-phase systems, particularly for natural product analysis. These discussions often appear in forums addressing analytical method validation, a perennial concern for quality control laboratories.

The safety profile of CAS 2228350-96-5 is another frequent search topic, with researchers examining its toxicological parameters through in silico prediction models before laboratory testing. This approach reflects the current emphasis on green chemistry principles and computational toxicology in early-stage research. The compound's biodegradation pathways are also under scrutiny as the pharmaceutical industry intensifies focus on environmental risk assessment of APIs.

Market analysts note increasing patent activity surrounding trihydroxyphenyl derivatives, with 2228350-96-5 appearing in several applications related to cosmeceuticals and dermatological preparations. This aligns with consumer demand for plant-inspired active ingredients in personal care products. The compound's potential tyrosinase inhibitory activity makes it particularly relevant to hyperpigmentation treatment research.

From a regulatory standpoint, the substance's ICH stability guidelines compliance is frequently discussed in pharmaceutical development circles. Stability-indicating methods for 3-(2,3,4-trihydroxyphenyl)propanenitrile are crucial given its polyphenolic nature and susceptibility to oxidative degradation. These discussions often intersect with broader conversations about quality by design (QbD) approaches in formulation science.

In the context of supply chain dynamics, the availability of CAS 2228350-96-5 reflects the growing sophistication of fine chemical manufacturers in producing complex chiral intermediates. Procurement specialists frequently search for technical specifications and scale-up protocols for this compound, indicating its transition from research-scale to potential commercial applications.

The scientific literature reveals intriguing possibilities for 3-(2,3,4-trihydroxyphenyl)propanenitrile in material science applications, particularly in developing bio-based polymers with antioxidant properties. This connects with the broader sustainability movement seeking renewable feedstock for specialty materials. Researchers are investigating its incorporation into functional coatings that could prevent oxidative damage in sensitive applications.

As research continues, 2228350-96-5 maintains its position as a compound of interest across multiple disciplines. Its evolving applications demonstrate how traditional phenolic chemistry interfaces with modern drug discovery paradigms and green technology initiatives. The compound serves as an excellent case study in translational research, bridging fundamental chemical properties with practical applications in health and materials science.